Cas no 1823873-43-3 (Ethanamine, 2-[(6-iodo-3-pyridinyl)oxy]-)

• Product Name: Ethanamine, 2-[(6-iodo-3-pyridinyl)oxy]-
• CAS No: 1823873-43-3
• MF: C₇H₉IN₂O
• MW: 264.063633680344
• CID: 6395580
• PubChem ID: 86775739
• Update Time: 2025-11-01

Ethanamine, 2-[(6-iodo-3-pyridinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[(6-iodo-3-pyridinyl)oxy]-
• AKOS026743285
• 1823873-43-3
• EN300-183155
• 2-[(6-iodopyridin-3-yl)oxy]ethan-1-amine
• SCHEMBL18260898
• 5-(2-Aminoethoxy)-2-iodopyridine

• Inchi： 1S/C7H9IN2O/c8-7-2-1-6(5-10-7)11-4-3-9/h1-2,5H,3-4,9H2
• InChI Key： XQFUMQNLSRJIPJ-UHFFFAOYSA-N
• SMILES： C(N)COC1=CC=C(I)N=C1

Computed Properties

• Exact Mass: 263.97596g/mol
• Monoisotopic Mass: 263.97596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.773±0.06 g/cm3(Predicted)
• Boiling Point: 340.4±37.0 °C(Predicted)
• pka: 7.84±0.10(Predicted)

Additional information on Ethanamine, 2-[(6-iodo-3-pyridinyl)oxy]-

Ethanamine, 2-[(6-iodo-3-pyridinyl)oxy]- (CAS No. 1823873-43-3): A Comprehensive Overview

Ethanamine, 2-[(6-iodo-3-pyridinyl)oxy]- (CAS No. 1823873-43-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural features, has opened new avenues in the development of innovative therapeutic agents and biochemical probes. The presence of both iodo and pyridinyl moieties in its molecular framework imparts distinct reactivity and binding properties, making it a valuable intermediate in synthetic chemistry.

The compound's chemical structure consists of an ethanamine backbone linked to a pyridine ring that is further functionalized with an iodo substituent at the 6-position. This configuration not only enhances its solubility in various organic solvents but also facilitates its participation in a wide range of chemical reactions, including cross-coupling and nucleophilic substitution processes. These attributes have made Ethanamine, 2-[(6-iodo-3-pyridinyl)oxy]- (CAS No. 1823873-43-3) a cornerstone in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their potential therapeutic applications. Among these, pyridine derivatives have been extensively studied due to their role as key pharmacophores in numerous drugs. The introduction of an iodo group into the pyridine ring enhances its utility as a handle for further functionalization, enabling the construction of intricate molecular architectures. This has led to the development of novel compounds with enhanced biological activity and improved pharmacokinetic profiles.

The synthesis of Ethanamine, 2-[(6-iodo-3-pyridinyl)oxy]- (CAS No. 1823873-43-3) involves multi-step organic transformations that highlight the compound's synthetic versatility. The process typically begins with the preparation of a pyridine derivative followed by halogenation at the desired position. Subsequent functionalization with an ethanamine moiety completes the molecular structure. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further applications.

The unique reactivity of Ethanamine, 2-[(6-iodo-3-pyridinyl)oxy]- (CAS No. 1823873-43-3) has been exploited in various research areas. For instance, its ability to undergo palladium-catalyzed cross-coupling reactions has made it a valuable building block in the synthesis of biaryl compounds, which are prevalent in many biologically active molecules. Additionally, its interaction with transition metals has been studied for potential applications in catalysis and material science.

In the realm of drug discovery, Ethanamine, 2-[(6-iodo-3-pyridinyl)oxy]- (CAS No. 1823873-43-3) has been incorporated into libraries of compounds for high-throughput screening. Its structural features are believed to contribute to binding affinity with target proteins, making it a promising candidate for developing new therapeutic agents. Preliminary studies have shown its potential in modulating various biological pathways, including those involved in inflammation and cancer.

The compound's stability under different conditions has also been a subject of interest. Research has demonstrated that Ethanamine, 2-[(6-iodo-3-pyridinyl)oxy]- (CAS No. 1823873-43-3) maintains its integrity under ambient temperatures but exhibits enhanced reactivity when exposed to specific catalysts or light sources. This behavior has implications for its storage and handling protocols, ensuring optimal performance in synthetic applications.

The environmental impact of using Ethanamine, 2-[(6-iodo-3-pyridinyl)oxy]- (CAS No.>1823873-43>)-> is also an important consideration. Efforts have been made to develop sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These initiatives align with global trends toward green chemistry and sustainable practices.

In conclusion, Ethanamine, 2-[>6->iodo->)-pyridinyl)>oxy]- (CAS No.>182387>)-> is a versatile and highly functional compound with significant potential in pharmaceutical research and chemical synthesis.